Cas no 850715-51-4 ([1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate)
![[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate structure](https://www.kuujia.com/scimg/cas/850715-51-4x500.png)
850715-51-4 structure
Product name:[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- [1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
- DTXSID70619729
- SCHEMBL159727
- 850715-51-4
-
- Inchi: InChI=1S/C12H20O3/c1-10(2)11(14)15-9-12(8-13)6-4-3-5-7-12/h13H,1,3-9H2,2H3
- InChI Key: AFSQFGXTYWXFPP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 212.14124450Da
- Monoisotopic Mass: 212.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 2.6
[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate Related Literature
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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